Cas no 2228267-90-9 (N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine)
N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine
- N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine
- EN300-1756695
- 2228267-90-9
-
- Inchi: 1S/C14H20N2O/c1-15-14(6-7-14)12-4-2-3-5-13(12)16-8-10-17-11-9-16/h2-5,15H,6-11H2,1H3
- InChI Key: QQGGQVLNGMEVET-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C1=CC=CC=C1C1(CC1)NC
Computed Properties
- Exact Mass: 232.157563266g/mol
- Monoisotopic Mass: 232.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 24.5Ų
N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756695-0.05g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 0.05g |
$864.0 | 2023-09-20 | ||
| Enamine | EN300-1756695-0.1g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 0.1g |
$904.0 | 2023-09-20 | ||
| Enamine | EN300-1756695-0.25g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 0.25g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1756695-0.5g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 0.5g |
$987.0 | 2023-09-20 | ||
| Enamine | EN300-1756695-1.0g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 1g |
$1029.0 | 2023-06-03 | ||
| Enamine | EN300-1756695-2.5g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 2.5g |
$2014.0 | 2023-09-20 | ||
| Enamine | EN300-1756695-5.0g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 5g |
$2981.0 | 2023-06-03 | ||
| Enamine | EN300-1756695-10.0g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 10g |
$4421.0 | 2023-06-03 | ||
| Enamine | EN300-1756695-1g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 1g |
$1029.0 | 2023-09-20 | ||
| Enamine | EN300-1756695-5g |
N-methyl-1-[2-(morpholin-4-yl)phenyl]cyclopropan-1-amine |
2228267-90-9 | 5g |
$2981.0 | 2023-09-20 |
N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine
Recent Advances in the Study of N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine (CAS: 2228267-90-9)
The compound N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine (CAS: 2228267-90-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and morpholine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine, highlighting its efficient production through a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. Furthermore, the research team identified optimal conditions for large-scale synthesis, paving the way for industrial applications.
In terms of pharmacological activity, recent preclinical investigations have demonstrated that N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine exhibits potent modulation of serotonin and dopamine receptors. A 2024 paper in Neuropharmacology reported that the compound acts as a selective serotonin reuptake inhibitor (SSRI) with additional dopaminergic activity, suggesting its potential utility in treating mood disorders such as depression and anxiety. The study utilized in vitro and in vivo models to validate these effects, showing significant improvements in behavioral outcomes.
Another groundbreaking study, published in ACS Chemical Neuroscience in early 2024, investigated the neuroprotective properties of N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine. The researchers found that the compound reduces oxidative stress and inflammation in neuronal cells, offering potential benefits for neurodegenerative diseases like Alzheimer's and Parkinson's. These findings were supported by advanced imaging techniques and molecular docking studies, which revealed the compound's interaction with key neuroprotective pathways.
Despite these promising results, challenges remain in the clinical translation of N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine. A recent review in Drug Discovery Today highlighted the need for further pharmacokinetic and toxicological studies to ensure its safety and efficacy in humans. Additionally, the review called for more extensive clinical trials to validate the preclinical findings and explore potential side effects.
In conclusion, N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine (CAS: 2228267-90-9) represents a promising candidate for therapeutic development, with recent studies underscoring its synthetic feasibility, pharmacological activity, and neuroprotective potential. Continued research efforts will be essential to fully realize its clinical applications and address existing challenges.
2228267-90-9 (N-methyl-1-2-(morpholin-4-yl)phenylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)